Cas no 2034447-62-4 (N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide)

• Product Name: N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• CAS No: 2034447-62-4
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 6153381
• PubChem ID: 92084817
• Update Time: 2025-07-22

N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yloxy)-N-[2-(propan-2-yl)phenyl]pyridine-4-carboxamide
• 2-(oxan-4-yloxy)-N-(2-propan-2-ylphenyl)pyridine-4-carboxamide
• 2034447-62-4
• N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• AKOS026689789
• F6475-3814

• Inchi： 1S/C20H24N2O3/c1-14(2)17-5-3-4-6-18(17)22-20(23)15-7-10-21-19(13-15)25-16-8-11-24-12-9-16/h3-7,10,13-14,16H,8-9,11-12H2,1-2H3,(H,22,23)
• InChI Key： MEFRUHNNHXXTJE-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=C(C=CN=1)C(NC1C=CC=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.4Ų

Additional information on N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

Introduction to N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034447-62-4)

N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide, identified by its CAS number 2034447-62-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The core structure of N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide consists of an isonicotinamide moiety linked to a tetrahydropyran ring, which is further connected to a 2-isopropylphenyl group. This arrangement creates a multifaceted scaffold that is conducive to interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of molecules that can modulate various biological pathways. The presence of the isonicotinamide group suggests potential activity against enzymes such as poly(ADP-ribose) polymerases (PARPs), which are implicated in DNA repair and inflammation. Additionally, the aromatic and heterocyclic components of the molecule may contribute to its ability to interact with other biological targets, such as kinases and transcription factors.

One of the key aspects of N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide is its structural diversity, which allows for the exploration of different pharmacophores. This diversity is particularly valuable in drug discovery, where the identification of novel chemical entities with unique properties is essential for overcoming resistance and improving therapeutic efficacy. The compound's ability to be modified further enhances its potential as a lead compound for the development of new drugs.

Recent studies have highlighted the importance of scaffold hopping in the discovery of new therapeutic agents. Scaffold hopping involves making significant structural changes to an existing molecule to identify new biological activities. N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide exemplifies this approach, as its complex structure provides numerous opportunities for structural modifications while retaining key pharmacophoric elements.

The synthesis of N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, can enhance the efficiency and selectivity of these processes. These methods are crucial for producing complex molecules like this one with high fidelity.

In addition to its potential biological activities, N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide may also exhibit interesting physicochemical properties. These properties, such as solubility, permeability, and metabolic stability, are critical factors in determining a compound's suitability for further development into a drug candidate. Understanding these properties early in the discovery process can help guide optimization efforts and improve the likelihood of success.

The field of computational chemistry has played an increasingly important role in the design and optimization of new molecules like N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide. By leveraging computational methods such as molecular docking, virtual screening, and molecular dynamics simulations, researchers can gain insights into a molecule's interactions with biological targets and predict its potential biological activities. These computational approaches are complementary to experimental methods and can significantly accelerate the drug discovery process.

The development of novel therapeutic agents is a complex and multidisciplinary endeavor that requires collaboration across various scientific disciplines. N-(2-isopropylphenyl)-2-((tetrahydro-2H-pyran-4-yliodine))oxo-)isonicotinamide represents an excellent example of how interdisciplinary research can lead to significant advances in drug discovery. By combining expertise in organic chemistry, medicinal chemistry, pharmacology, and computational chemistry, researchers can identify and develop new molecules that have the potential to improve human health.

In conclusion, N-(2-isopropilphenil